N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-5-chloro-2-nitrobenzamide

• IUPAC Name: N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-5-chloro-2-nitrobenzamide
• InChI: InChI=1S/C16H17ClN4O4S/c1-16(2,3)20-14(11-7-26(25)8-12(11)19-20)18-15(22)10-6-9(17)4-5-13(10)21(23)24/h4-6H,7-8H2,1-3H3,(H,18,22)
• InChI Key: YVCAKWPGWNXJIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CS(=O)CC2=N1)NC(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C16H17ClN4O4S
• Molecular Weight: 396.8 g/mol

Description

N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-5-chloro-2-nitrobenzamide is a useful research compound. Its molecular formula is C16H17ClN4O4S and its molecular weight is 396.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Compounds with intricate structures similar to the mentioned chemical have been synthesized and characterized to understand their molecular geometries, vibrational frequencies, and structural properties. Such research efforts involve extensive use of spectroscopic techniques and theoretical calculations, including density functional theory (DFT) methods, to elucidate the properties of novel compounds. This foundational work aids in the development of materials with potential applications in various fields ranging from pharmaceuticals to materials science (Arslan, Aydın, & Kazak, 2015).

Antimicrobial Activity

Derivatives structurally related to N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-5-chloro-2-nitrobenzamide have been evaluated for their antimicrobial properties. Studies have shown that certain nitrobenzamide and pyrazole derivatives exhibit in vitro growth inhibitory activity against a range of microbial species, including Candida albicans, Escherichia coli, and Staphylococcus aureus. These findings suggest the potential utility of such compounds in developing new antimicrobial agents (Daidone, Maggio, Plescia, Raffa, & Schillaci, 1992).

Photochromic Properties

Research into compounds with similar structures has also explored their photochromic properties, which are changes in color upon exposure to light. These studies are crucial for developing advanced materials for applications in molecular switches, data storage, and photoresponsive materials. The understanding of photo-opening and closing reactions, as well as thermal isomerizations of such compounds, provides insights into designing molecules with tailored photoresponsive behaviors (Robinson, Sauro, & Mitchell, 2009).

Crystal Structure and Hydrogen Bonding

Investigations into the crystal structures and hydrogen-bonding patterns of benzyl- and tert-butyl-substituted pyrazoles have provided detailed insights into molecular interactions and packing in solid states. Such studies are instrumental in understanding the solid-state properties of materials, which have implications for the development of pharmaceuticals and advanced materials (Castillo, Abonía, Cobo, & Glidewell, 2009).